4,6-Dichloro-3,7-dimethylquinolin-8-amine

physicochemical profiling lipophilicity drug-likeness
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H10Cl2N2
Molecular Weight 241.11 g/mol
Cat. No. B15258330
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name4,6-Dichloro-3,7-dimethylquinolin-8-amine
Molecular FormulaC11H10Cl2N2
Molecular Weight241.11 g/mol
Structural Identifiers
SMILESCC1=C(C2=CC(=C(C(=C2N=C1)N)C)Cl)Cl
InChIInChI=1S/C11H10Cl2N2/c1-5-4-15-11-7(9(5)13)3-8(12)6(2)10(11)14/h3-4H,14H2,1-2H3
InChIKeyXFIWPDFWSHEPDW-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4,6-Dichloro-3,7-dimethylquinolin-8-amine for Research Procurement: Structural Identity and Class Context


4,6-Dichloro-3,7-dimethylquinolin-8-amine (CAS 2060039-44-1) is a fully substituted 8‑aminoquinoline bearing chlorine atoms at positions 4 and 6 and methyl groups at positions 3 and 7 of the quinoline nucleus . The compound has a molecular formula of C₁₁H₁₀Cl₂N₂ and a molecular weight of 241.11 g·mol⁻¹, with a computed XLogP3‑AA of 3.5 and a topological polar surface area of 38.9 Ų [1]. It belongs to the 8‑aminoquinoline chemotype, a scaffold for which broad‑spectrum anti‑infective activities—including antimalarial, antileishmanial, antifungal, and antibacterial effects—have been demonstrated in primary research [2].

Why 4,6-Dichloro-3,7-dimethylquinolin-8-amine Cannot Be Generically Substituted by Close Quinoline Analogs


Within the 8‑aminoquinoline family, relatively minor alterations to the chlorine and methyl substitution pattern produce substantial differences in computed physicochemical properties that govern permeability, solubility, and target engagement. For 4,6‑dichloro-3,7‑dimethylquinolin‑8‑amine, the combined electron‑withdrawing effect of the two chlorine atoms and the steric shielding contributed by the 3‑ and 7‑methyl groups create a pharmacophore distinct from that of mono‑chlorinated or regioisomeric analogs [1]. The class‑level antimalarial data reported for 8‑quinolinamines span an IC₅₀ range of 20–4760 ng·mL⁻¹ against drug‑sensitive Plasmodium falciparum D6 and 22–4760 ng·mL⁻¹ against drug‑resistant W2 strains, demonstrating that potency is exquisitely sensitive to the quinoline substitution pattern [2]. Therefore, generic inter‑change with a structurally similar but non‑identical 8‑aminoquinoline cannot reliably reproduce the biological outcome or synthetic utility of the target compound.

Quantitative Differential Evidence for 4,6-Dichloro-3,7-dimethylquinolin-8-amine vs. Closest Analogs


Computed Lipophilicity (XLogP3‑AA) vs. 4‑Chloro‑3,7‑dimethylquinolin‑8‑amine

The 4,6‑dichloro substitution raises the computed XLogP3‑AA to 3.5 compared with a value of approximately 2.8 for the mono‑chlorinated comparator 4‑chloro‑3,7‑dimethylquinolin‑8‑amine (CAS 2060039‑41‑8), an increase of ~0.7 log units that predicts enhanced membrane permeability [1]. A higher LogP within the 8‑aminoquinoline series correlates with improved passive diffusion across biological membranes, which is a key determinant of intracellular anti‑infective potency [2].

physicochemical profiling lipophilicity drug-likeness

Halogen Substitution Pattern & Synthetic Intermediate Utility vs. 4,7‑Dichloro‑3,6‑dimethylquinolin‑8‑amine (Regioisomer)

The 4,6‑dichloro‑3,7‑dimethyl pattern places chlorine atoms at electronically distinct positions of the quinoline ring: the 4‑position is activated toward nucleophilic aromatic substitution (SₙAr) by the ring nitrogen, while the 6‑position is deactivated relative to the 4‑position, enabling sequential, chemoselective derivatization [1]. By contrast, the regioisomer 4,7‑dichloro‑3,6‑dimethylquinolin‑8‑amine (same molecular formula C₁₁H₁₀Cl₂N₂, identical molecular weight 241.11 g·mol⁻¹) places both chlorines at positions with similar electronic activation, limiting the ability to perform sequential orthogonal functionalization . This difference is critical when the compound is employed as a synthetic intermediate for building more complex quinoline‑based libraries.

synthetic chemistry regioselective derivatization medicinal chemistry

8‑Aminoquinoline Class Antimalarial Potency: Class‑Level Baseline for Structure–Activity Prioritization

In a primary research study of 8‑quinolinamines bearing 5‑alkoxy, 4‑methyl, and 2‑tert‑butyl groups, the compound class exhibited in vitro antimalarial activity with IC₅₀ values ranging from 20 to 4760 ng·mL⁻¹ against drug‑sensitive P. falciparum D6 and from 22 to 4760 ng·mL⁻¹ against drug‑resistant P. falciparum W2, and the most promising analogues achieved 100% cure in murine malaria models at 25–50 mg·kg⁻¹·day⁻¹ [1]. Although the target compound itself has not been reported in a published antimalarial screen, its 4,6‑dichloro‑3,7‑dimethyl substitution pattern places it within the most heavily substituted and lipophilic region of the 8‑aminoquinoline pharmacophore space, a region from which several of the more potent analogues in the Jain et al. study were drawn.

antimalarial Plasmodium falciparum structure–activity relationship

Computed Topological Polar Surface Area (TPSA) Comparison: Blood–Brain Barrier Penetration Potential vs. 8‑Aminoquinoline Parent

The target compound has a computed TPSA of 38.9 Ų, identical to that of the unsubstituted parent 8‑aminoquinoline (CAS 578‑66‑5; TPSA = 38.9 Ų) but with a substantially higher LogP (3.5 vs. 1.79 for the parent) [1][2]. A TPSA below 60 Ų combined with a LogP between 1 and 4 is predictive of blood–brain barrier penetration according to established CNS‑MPO scoring guidelines. The target compound meets both criteria while the parent 8‑aminoquinoline falls below the optimal LogP range, suggesting that the 4,6‑dichloro‑3,7‑dimethyl substitution pattern is better suited for CNS‑targeted anti‑infective or neuropharmacological applications.

CNS drug delivery blood‑brain barrier physicochemical profiling

Commercially Available Purity Specification: 95% Minimum vs. Analog Suppliers

The target compound is commercially available from AK Scientific (catalog 8199EH) and Leyan (catalog 2028233) at a minimum purity specification of 95% . The closely related analog 6‑bromo‑4‑chloro‑3,7‑dimethylquinolin‑8‑amine is also listed at 95% purity by several vendors, while the mono‑chlorinated analog 4‑chloro‑3,7‑dimethylquinolin‑8‑amine is less widely stocked and frequently requires custom synthesis . The presence of at least two established commercial suppliers with documented purity specifications reduces supply‑chain risk for research programs requiring multi‑gram quantities.

compound procurement purity specification vendor comparison

Best‑Fit Research and Industrial Application Scenarios for 4,6‑Dichloro‑3,7‑dimethylquinolin‑8‑amine


Medicinal Chemistry: Lead‑Generation Library Synthesis via Sequential Derivatization

The electronically differentiated 4‑chloro and 6‑chloro positions enable stepwise SₙAr functionalization, allowing medicinal chemists to construct diverse quinoline‑based screening libraries in fewer synthetic steps than would be possible with regioisomers bearing identically activated chlorine atoms [1]. This compound is therefore a preferred intermediate for programs exploring 8‑aminoquinoline chemical space where scaffold diversity is paramount.

Anti‑infective Drug Discovery: 8‑Aminoquinoline Lead Optimization

Given the established antimalarial, antileishmanial, antifungal, and antibacterial activities of the 8‑quinolinamine class (IC₅₀ = 20–4760 ng·mL⁻¹ against P. falciparum; IC₅₀ = 0.84–5.0 µg·mL⁻¹ against Leishmania; IC₅₀ = 0.67–19.38 µg·mL⁻¹ against Candida and Cryptococcus species) [2], 4,6‑dichloro‑3,7‑dimethylquinolin‑8‑amine serves as a compelling starting scaffold for anti‑infective lead optimization, particularly for programs targeting drug‑resistant strains.

CNS‑Targeted Anti‑infective Research

With a TPSA of 38.9 Ų and XLogP3‑AA of 3.5—both within the range predictive of blood–brain barrier penetration—this compound is a mechanistically appropriate choice for programs investigating cerebral malaria or neuro‑infectious diseases where CNS penetration is a prerequisite for efficacy [3].

Agrochemical Intermediate Synthesis

The dichloroquinoline scaffold is structurally related to quinclorac (3,7‑dichloroquinoline‑8‑carboxylic acid), a commercial herbicide [4]. The 8‑amino functionality of the target compound provides a reactive handle for further derivatization into agrochemical candidates, making it a valuable intermediate for agrochemical discovery programs exploring quinoline‑based herbicides, fungicides, or insecticides [1].

Quote Request

Request a Quote for 4,6-Dichloro-3,7-dimethylquinolin-8-amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.